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Compound of Interest

Compound Name: H3K4(Me2) (1-20)

Cat. No.: B15597301

This document provides essential safety and logistical information for the proper disposal of the
histone peptide H3K4(Me2) (1-20). The following procedures are designed for researchers,
scientists, and drug development professionals to ensure safe handling and disposal in a
laboratory setting.

l. Safety and Handling Summary

While H3K4(Me2) (1-20) is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), it is imperative to handle all laboratory chemicals with caution.[1]
Adherence to standard laboratory safety protocols is essential to minimize any potential risks.
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Parameter Guideline Source

Personal Protective Equipment  Safety glasses, lab coat, and 2]

(PPE) chemical-resistant gloves.

Use in a well-ventilated area.
) Avoid inhalation of dust if in
Handling ) [1112]
solid form. Wash hands

thoroughly after handling.

Store at -20°C or -80°C in a
Storage tightly sealed container, away [3]

from moisture and light.

For small spills of the solid,
gently sweep up the material
to avoid creating dust. For

Spill Response solutions, absorb with an inert [2]
material. Place in a suitable
container for disposal.

Ventilate the area.

Il. Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the disposal of H3K4(Me2) (1-20) and
its associated waste.

1. Waste Segregation:

¢ Solid Waste: Place unused or expired solid H3K4(Me2) (1-20) peptide into a designated,
clearly labeled "non-hazardous chemical waste" container.

¢ Liquid Waste: Aqueous solutions of H3K4(Me2) (1-20) should be collected in a designated
"non-hazardous agqueous waste" container. Do not pour solutions down the drain unless
permitted by local regulations.[2]

» Contaminated Materials: All materials that have come into direct contact with the peptide,
such as pipette tips, microfuge tubes, and gloves, should be disposed of in the solid "non-
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hazardous chemical waste" or "biohazardous waste" container, depending on the nature of
the experiment.

2. Decontamination of Labware:

o Glassware and other reusable lab equipment that have been in contact with H3K4(Me2) (1-
20) should be rinsed with an appropriate solvent (e.g., 70% ethanol) before standard
washing procedures.

3. Packaging for Disposal:

o Ensure all waste containers are securely sealed and clearly labeled with the contents.
» Follow your institution's specific guidelines for the final disposal of chemical waste.

4. Documentation:

e Maintain a log of the disposed of H3K4(Me2) (1-20), noting the quantity and date of disposal,
in accordance with your laboratory's inventory management and safety protocols.

lll. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
H3K4(Me2) (1-20) waste.
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Caption: Decision workflow for the disposal of H3K4(Me2) (1-20) waste.

Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety and disposal protocols, as well as local regulations.[1] The provided safety data
sheets did not indicate that H3K4(Me2) (1-20) in its pure form is a hazardous substance.[1][4]
However, if the peptide is dissolved in a hazardous solvent or mixed with other hazardous
chemicals, the disposal procedure must comply with the requirements for hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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